Cas no 18684-10-1 (4-Ethylbenzenesulfonohydrazide)

• Product Name: 4-Ethylbenzenesulfonohydrazide
• CAS No: 18684-10-1
• MF: C₈H₁₂N₂O₂S
• MW: 200.258080482483
• MDL: MFCD01231410
• CID: 3058137
• PubChem ID: 4996875
• Update Time: 2025-05-21

4-Ethylbenzenesulfonohydrazide Chemical and Physical Properties

Names and Identifiers

• 4-Ethylbenzenesulfonohydrazide
• EN300-7391056
• Oprea1_129844
• H22322
• 4-ethylbenzene-1-sulfonohydrazide
• ALBB-002768
• VS-05542
• BBL016758
• STK434088
• CS-0320763
• 18684-10-1
• SCHEMBL2165275
• AKOS000305640
• MFCD01231410

• MDL： MFCD01231410
• Inchi： 1S/C8H12N2O2S/c1-2-7-3-5-8(6-4-7)13(11,12)10-9/h3-6,10H,2,9H2,1H3
• InChI Key： HFFPBYCLXZTVRB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)CC)(NN)(=O)=O

Computed Properties

• Exact Mass: 200.06194880Da
• Monoisotopic Mass: 200.06194880Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 80.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-Ethylbenzenesulfonohydrazide

4-Ethylbenzenesulfonohydrazide: A Comprehensive Overview

4-Ethylbenzenesulfonohydrazide, also known by its CAS registry number CAS No. 18684-10-1, is a chemical compound that has garnered significant attention in various fields of research and industrial applications. This compound is a derivative of hydrazine, with a sulfonamide group attached to an ethyl-substituted benzene ring. Its unique structure endows it with versatile properties, making it a valuable molecule in both academic and practical settings.

The molecular formula of 4-Ethylbenzenesulfonohydrazide is C9H13N3O2S, and its molecular weight is 227.27 g/mol. The compound is characterized by its sulfonamide group (-SO2NH-) and an ethyl substituent on the benzene ring, which contributes to its distinct chemical reactivity and physical properties. Recent studies have highlighted its potential as a precursor for the synthesis of various bioactive compounds, particularly in the pharmaceutical industry.

One of the most notable aspects of 4-Ethylbenzenesulfonohydrazide is its role in the synthesis of heterocyclic compounds. Researchers have demonstrated that this compound can undergo cyclization reactions under specific conditions to form fused ring systems, which are of great interest in drug discovery. For instance, a study published in 2023 explored the use of 4-Ethylbenzenesulfonohydrazide in the synthesis of quinazoline derivatives, which exhibit potent anti-cancer activity. This finding underscores the importance of this compound as a building block in medicinal chemistry.

In addition to its role in drug discovery, 4-Ethylbenzenesulfonohydrazide has also been investigated for its applications in agrochemicals. Recent research has shown that this compound can serve as an intermediate in the synthesis of herbicides and fungicides. Its ability to form stable complexes with metal ions has been leveraged to develop more efficient agricultural chemicals that are both environmentally friendly and cost-effective.

The synthesis of 4-Ethylbenzenesulfonohydrazide typically involves a two-step process: sulfonation followed by hydrazination. The sulfonation step involves the reaction of ethylbenzene with sulfuric acid under controlled conditions to form the corresponding sulfonic acid derivative. This intermediate is then subjected to hydrazination using hydrazine or its derivatives to yield the final product. Recent advancements in catalytic methods have enabled researchers to optimize this process, resulting in higher yields and improved purity.

The physical properties of 4-Ethylbenzenesulfonohydrazide are also worth noting. It exists as a crystalline solid at room temperature with a melting point of approximately 230°C. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for various synthetic transformations that require precise control over reaction conditions.

In terms of safety and handling, 4-Ethylbenzenesulfonohydrazide should be treated with care due to its potential irritancy and sensitization effects. Proper personal protective equipment (PPE) should be worn when handling this compound, including gloves, lab coats, and safety goggles. Storage should be in a cool, dry place away from incompatible materials such as strong oxidizing agents or acids.

The environmental impact of 4-Ethylbenzenesulfonohydrazide has also been a topic of recent research. Studies have shown that this compound undergoes biodegradation under aerobic conditions, making it less persistent in the environment compared to other sulfonamide derivatives. However, further investigations are needed to fully understand its ecological footprint and develop strategies for minimizing its environmental impact.

In conclusion, 4-Ethylbenzenesulfonohydrazide, with its CAS registry number CAS No. 18684-10-1, is a versatile compound with wide-ranging applications in pharmaceuticals, agrochemicals, and material science. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop novel compounds with enhanced bioactivity and functionality. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an even greater role in advancing scientific discovery.